Cas no 1251863-49-6 (1-Bromo-3-(methoxymethyl)-5-nitrobenzene)

• Product Name: 1-Bromo-3-(methoxymethyl)-5-nitrobenzene
• CAS No: 1251863-49-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD26403346
• CID: 2120587
• PubChem ID: 67248578
• Update Time: 2025-05-23

1-Bromo-3-(methoxymethyl)-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(methoxymethyl)-5-nitrobenzene
• WSBXHXUBYXZROZ-UHFFFAOYSA-N
• Benzene,1-bromo-3-(methoxymethyl)-5-nitro-
• Benzene, 1-bromo-3-(methoxymethyl)-5-nitro-
• 1-Bromo-3-(methoxymethyl)-5-nitrobenzene

• MDL： MFCD26403346
• Inchi： 1S/C8H8BrNO3/c1-13-5-6-2-7(9)4-8(3-6)10(11)12/h2-4H,5H2,1H3
• InChI Key： WSBXHXUBYXZROZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)COC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Bromo-3-(methoxymethyl)-5-nitrobenzene

1-Bromo-3-(methoxymethyl)-5-nitrobenzene: A Comprehensive Overview

1-Bromo-3-(methoxymethyl)-5-nitrobenzene is a complex aromatic compound with the CAS number 1251863-49-6. This compound is characterized by its bromine atom, methoxymethyl group, and nitro group attached to a benzene ring. The combination of these substituents imparts unique chemical properties, making it a subject of interest in various fields of chemistry, including organic synthesis, pharmacology, and materials science.

The structure of 1-bromo-3-(methoxymethyl)-5-nitrobenzene is notable for its substitution pattern on the benzene ring. The bromine atom is located at position 1, the methoxymethyl group at position 3, and the nitro group at position 5. This arrangement creates a molecule with significant steric and electronic effects. The nitro group is a strong electron-withdrawing group, which can influence the reactivity of the benzene ring in various reactions. Similarly, the methoxymethyl group introduces electron-donating effects through the oxygen atom, creating a balance between electron withdrawal and donation that can be exploited in synthetic chemistry.

Recent studies have highlighted the potential of 1-bromo-3-(methoxymethyl)-5-nitrobenzene as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. The bromine atom serves as an excellent leaving group, enabling nucleophilic aromatic substitution reactions under mild conditions. This property makes it a valuable intermediate in the construction of complex molecules with high therapeutic potential.

In addition to its role in organic synthesis, 1-bromo-3-(methoxymethyl)-5-nitrobenzene has been investigated for its applications in materials science. The compound's ability to undergo various functionalization reactions has led to its use in the development of advanced materials, such as polymers and nanoparticles. For example, recent research has demonstrated its utility in synthesizing stimuli-responsive polymers that can respond to external stimuli like temperature or pH changes. These materials hold promise for applications in drug delivery systems and sensors.

The synthesis of 1-bromo-3-(methoxymethyl)-5-nitrobenzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a nitro-substituted benzene derivative followed by alkylation to introduce the methoxymethyl group. This sequence ensures high regioselectivity and yields a pure product suitable for further transformations. Advanced techniques such as microwave-assisted synthesis have also been employed to optimize reaction efficiency and minimize environmental impact.

From an environmental perspective, understanding the fate and behavior of 1-bromo-3-(methoxymethyl)-5-nitrobenzene in natural systems is crucial. Studies have shown that this compound undergoes biodegradation under specific conditions, with microbial activity playing a significant role in its transformation. However, further research is needed to fully characterize its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 1-bromo-3-(methoxymethyl)-5-nitrobenzene (CAS No: 1251863-49-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, pharmacology, and materials science. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in advancing scientific innovation.